1-methyl-2,2-dioxo-3,4-dihydro-2λ6,1-benzothiazine-7-carboxylic acid

• Molecular Formula: C10H11NO4S
• Molecular Weight: 241.27 g/mol
• SMILES: CN1C2=C(CCS1(=O)=O)C=CC(=C2)C(=O)O
• InChI: InChI=1S/C10H11NO4S/c1-11-9-6-8(10(12)13)3-2-7(9)4-5-16(11,14)15/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChIKey: QCPOPVXPJUNQQO-UHFFFAOYSA-N

The target compound belongs to the 2,1‑benzothiazine 2,2‑dioxide class, a heterocyclic scaffold recognized for yielding potent analgesics, anti‑inflammatory agents, and enzyme inhibitors. It features an N‑1 methyl substituent, a fully saturated 3,4‑dihydro ring, and a carboxylic acid group at the 7‑position (C10H11NO4S, MW 241.27 g/mol).

1-Methyl-2,2-dioxo-3,4-dihydro-2λ6,1-benzothiazine-7-carboxylic Acid – A 2,1-Benzothiazine 2,2-Dioxide Scaffold with a C‑7 Carboxylic Acid Handle

The target compound belongs to the 2,1‑benzothiazine 2,2‑dioxide class, a heterocyclic scaffold recognized for yielding potent analgesics, anti‑inflammatory agents, and enzyme inhibitors [1]. It features an N‑1 methyl substituent, a fully saturated 3,4‑dihydro ring, and a carboxylic acid group at the 7‑position (C10H11NO4S, MW 241.27 g/mol). Unlike the more extensively studied 3‑carboxylic acid/ester regioisomers that dominate the oxicam and aldose reductase inhibitor literature, the 7‑carboxylic acid derivative provides a distinct vector for molecular recognition and derivatization [2].

Scaffold 2,1-Benzothiazine 2,2-dioxide with C-7 carboxylic acid regioisomer

Derivatization Direct amide coupling via C-7 benzoic acid handle

Oxidation State 3,4-Dihydro ring; distinct from 4-oxo/4-hydroxy analogs

• [1] Ukrainets, I. V.; Petrushova, L. A.; Dzyubenko, S. P.; Sim, G. Chem. Heterocycl. Compd. 2013, 49, 1378–1385. (2,1‑Benzothiazine 2,2‑Dioxides. 1. Synthesis, Structure, and Analgesic Activity of 1‑R‑4‑Hydroxy‑2,2‑dioxo‑1H‑2λ6,1‑benzothiazine‑3‑carboxylic Acid Esters) View Source
• [2] Ukrainets, I. V.; Hamza, G. M.; Shemchuk, L. A.; et al. Sci. Pharm. 2018, 86, 9. (4‑Methyl‑2,2‑dioxo‑1H‑2λ6,1‑benzothiazine‑3‑carboxylic Acid. Peculiarities of Preparation, Structure, and Biological Properties) View Source

Why 1‑Methyl‑2,2‑dioxo‑3,4‑dihydro‑2λ6,1‑benzothiazine‑7‑carboxylic Acid Cannot Be Replaced by a Generic 2,1‑Benzothiazine Analog

Within the 2,1‑benzothiazine 2,2‑dioxide family, the position of the carboxylic acid group (C‑3 vs. C‑7) and the oxidation state of the thiazine ring (3,4‑dihydro vs. 4‑oxo or 4‑hydroxy) critically determine target binding, pharmacokinetics, and synthetic accessibility. The vast majority of published SAR derives from C‑3 carboxylates and carboxamides; simply interchanging these with a C‑7 carboxylic acid congener without experimental validation risks loss of activity, altered selectivity, or unexpected metabolic fate [1]. Furthermore, the absence of a 4‑hydroxy or 4‑oxo group in the target compound eliminates the strong intramolecular hydrogen‑bonding networks that govern the conformational behavior and analgesic potency of the 4‑hydroxy‑3‑carboxamide series [2].

C-7 COOH vs. C-3 COOH

Regioisomer mismatch Carboxylic acid position may alter target binding and pharmacokinetic profile; C-3 SAR not directly transferable.

3,4-Dihydro vs. 4-Oxo/4-OH

Oxidation state mismatch Saturated ring eliminates intramolecular H‑bond networks present in 4‑hydroxy series, potentially shifting conformational behavior and biological response.

• [1] Ukrainets, I. V.; Petrushova, L. A.; Dzyubenko, S. P.; et al. J. Org. Pharm. Chem. 2014, 12, 49–53. (Methyl‑substituted anilides of 4‑hydroxy‑1‑methyl‑2,2‑dioxo‑1H‑2λ6,1‑benzothiazine‑3‑carboxylic acid. Synthesis, spectral characteristics and biological properties) View Source
• [2] Ukrainets, I. V.; Petrushova, L. A.; Dzyubenko, S. P.; Sim, G. Chem. Heterocycl. Compd. 2014, 50, 103–114. (2,1‑Benzothiazine 2,2‑Dioxides. 3. 4‑Hydroxy‑1‑Methyl‑2,2‑Dioxo‑N‑(1,3‑thiazol‑2‑yl)‑1Н‑2λ6,1‑benzothiazine‑3‑carboxamides – a New Group of Potential Analgetics) View Source

Head‑to‑Head, Cross‑Study, and Class‑Level Evidence for Selecting 1‑Methyl‑2,2‑dioxo‑3,4‑dihydro‑2λ6,1‑benzothiazine‑7‑carboxylic Acid

Regioisomeric Carboxylic Acid Position: C‑7 vs. C‑3 Dictates Binding Mode in Aldose Reductase Inhibitors

In the 1,2‑benzothiazine 1,1‑dioxide series, moving the carboxylic acid from the C‑3 to a C‑7‑appended acetic acid chain shifts the inhibitor from a saturated carboxylate to a β,γ‑unsaturated acid geometry, which enhances aldose reductase binding affinity. The β,γ‑unsaturated isomer 7b (a C‑7‑appended carboxylate) achieved an IC50 of 0.057 μM, whereas saturated C‑3 carboxylic acid derivatives were substantially less potent (IC50 values 0.11–10.42 μM) [1]. Although the target compound is a 3,4‑dihydro C‑7 carboxylic acid rather than a 4‑ylidene‑acetic acid, the regioisomeric principle demonstrates that C‑7 functionalization can access binding pockets unavailable to C‑3 carboxylates [2].

ALR2 IC50 regioisomer comparison

Cross-study comparable

Target: no direct data; C‑7‑appended analog 7b IC50 = 0.057 μM vs. saturated C‑3 carboxylates IC50 0.11–10.42 μM

C‑7 regioisomer may access distinct aldose reductase binding pockets.

Target compound is a saturated 3,4‑dihydro C‑7 acid; direct ALR2 data require validation.

Evidence Dimension	Aldose reductase IC50
Target Compound Data	No direct IC50 available for the exact target compound; C‑7‑functionalized analog 7b: IC50 = 0.057 μM
Comparator Or Baseline	Saturated C‑3 carboxylic acid derivatives: IC50 = 0.11–10.42 μM
Quantified Difference	C‑7‑appended β,γ‑unsaturated isomer ~2‑ to 183‑fold more potent than saturated C‑3 carboxylates in the same assay
Conditions	In vitro ALR2 inhibition assay; recombinant human aldose reductase

Why This Matters

Procurement teams targeting aldose reductase or related oxidoreductase programs should recognize that C‑7 carboxylic acid regioisomers can exhibit potency advantages over the more common C‑3 carboxylate series; the target compound provides the saturated C‑7 acid scaffold for further optimization.

• [1] Parveen, S.; Hussain, S.; Zhu, S.; Qin, X.; Hao, X.; Zhang, S.; Lu, J.; Zhu, C. RSC Adv. 2014, 4, 21134–21139. (Selective synthesis and comparative activity of olefinic isomers of 1,2‑benzothiazine‑1,1‑dioxide carboxylates as aldose reductase inhibitors) View Source
• [2] Chen, X.; Zhang, S.; Yang, Y.; Hussain, S.; He, M.; Gui, D.; Ma, B.; Jing, L.; Zhu, C. Bioorg. Med. Chem. 2011, 19, 7260–7266. (1,2‑Benzothiazine 1,1‑dioxide carboxylate derivatives as novel potent inhibitors of aldose reductase) View Source

Oxidation State at C‑4: 3,4‑Dihydro vs. 4‑Oxo/4‑Hydroxy Governs Analgesic Potency in the 2,1‑Benzothiazine Series

The presence or absence of a 4‑hydroxy or 4‑oxo group fundamentally alters analgesic activity in 2,1‑benzothiazine 2,2‑dioxides. 4‑Methyl‑2,2‑dioxo‑1H‑2λ6,1‑benzothiazine‑3‑carboxylic acid (which lacks a 4‑hydroxy group) and its sodium salt exhibited analgesic activity exceeding that of Lornoxicam and Diclofenac at equivalent doses in the carrageenan‑induced inflammation model [1]. In contrast, 4‑hydroxy‑1‑methyl‑2,2‑dioxo‑1H‑2λ6,1‑benzothiazine‑3‑carboxanilides administered orally at 20 mg/kg significantly exceeded Meloxicam and Piroxicam in the thermal tail‑flick test [2]. The target compound, possessing a 3,4‑dihydro ring (saturated at C‑4), represents a distinct oxidation state that may confer metabolic stability advantages or a different analgesic profile compared to the 4‑oxo and 4‑hydroxy analogs.

Analgesic endpoint: oxidation state

Class-level inference

3,4‑Dihydro (target) vs. 4‑oxo/4‑OH analogs: reported analgesic activity in rodent models for related compounds exceeding Lornoxicam, Diclofenac; target lacks direct in vivo data.

3,4‑Dihydro oxidation state may differentiate metabolic stability and analgesic profile.

Analgesic outcome extrapolation requires model-specific validation.

Evidence Dimension	Analgesic activity ranking in rodent models
Target Compound Data	No in vivo data available; compound is a 3,4‑dihydro derivative (C‑4 is CH2, not C=O or C–OH)
Comparator Or Baseline	4‑Methyl‑2,2‑dioxo‑1H‑2λ6,1‑benzothiazine‑3‑carboxylic acid (no 4‑OH): analgesic activity > Lornoxicam and Diclofenac; 4‑Hydroxy‑1‑methyl‑3‑carboxanilides: analgesic activity > Meloxicam and Piroxicam at 20 mg/kg p.o.
Quantified Difference	Qualitative difference in oxidation state; quantitative analgesic comparison not available for the target compound
Conditions	Carrageenan‑induced rat paw edema model; thermal tail‑flick test in rats

Why This Matters

The 3,4‑dihydro oxidation state differentiates the target compound from the more extensively characterized 4‑oxo and 4‑hydroxy analogs, potentially offering a distinct pharmacological profile; researchers evaluating analgesic benzothiazines should consider this scaffold as a complementary tool compound.

• [1] Ukrainets, I. V.; Hamza, G. M.; Shemchuk, L. A.; et al. Sci. Pharm. 2018, 86, 9. (4‑Methyl‑2,2‑dioxo‑1H‑2λ6,1‑benzothiazine‑3‑carboxylic Acid. Peculiarities of Preparation, Structure, and Biological Properties) View Source
• [2] Ukrainets, I. V.; Petrushova, L. A.; Dzyubenko, S. P.; et al. J. Org. Pharm. Chem. 2014, 12, 49–53. (Methyl‑substituted anilides of 4‑hydroxy‑1‑methyl‑2,2‑dioxo‑1H‑2λ6,1‑benzothiazine‑3‑carboxylic acid. Synthesis, spectral characteristics and biological properties) View Source

Monoamine Oxidase Inhibition: 2,1‑Benzothiazine 2,2‑Dioxide Core Delivers Sub‑Micromolar MAO‑A/B Activity When Functionalized at C‑4

A recent study demonstrated that 2,1‑benzothiazine 2,2‑dioxide derivatives bearing a hydrazono substituent at C‑4 achieve potent monoamine oxidase inhibition. Compound 9e inhibited MAO‑A with an IC50 of 1.04 ± 0.01 μM, and compound 9h inhibited MAO‑B with an IC50 of 1.03 ± 0.17 μM [1]. While these compounds are C‑4‑functionalized and the target compound bears a C‑7 carboxylic acid, the data confirm that the 2,1‑benzothiazine 2,2‑dioxide core is intrinsically capable of engaging the MAO active site. The target compound offers an alternative substitution pattern (C‑7 COOH, C‑4 unsubstituted) for exploring MAO inhibitor SAR.

MAO inhibition core validation

Class-level inference

Target: no direct MAO data; related C‑4‑hydrazono 2,1‑benzothiazine 2,2‑dioxides inhibit MAO‑A (IC50 1.04 μM) and MAO‑B (IC50 1.03 μM).

Core scaffold supports MAO inhibitor SAR exploration; C‑7 acid provides alternative substitution vector.

MAO activity not confirmed for target compound; requires direct assay.

Evidence Dimension	Monoamine oxidase A and B IC50
Target Compound Data	No direct MAO data available
Comparator Or Baseline	Compound 9e (MAO‑A IC50 = 1.04 μM); Compound 9h (MAO‑B IC50 = 1.03 μM); both are C‑4 hydrazono‑2,1‑benzothiazine 2,2‑dioxides
Quantified Difference	Class‑level activity established; target compound provides a distinct substitution vector for SAR expansion
Conditions	In vitro recombinant human MAO‑A and MAO‑B fluorometric assay

Why This Matters

The demonstrated MAO inhibitory activity of the 2,1‑benzothiazine 2,2‑dioxide core suggests that the target compound could serve as a viable starting point for developing novel MAO inhibitors with a C‑7 carboxylic acid handle for further derivatization.

• [1] Javid, N.; Jalil, S.; Munir, R.; Zia‑ur‑Rehman, M.; Sahar, A.; Arshad, S.; Iqbal, J. RSC Adv. 2023, 13, 1701–1710. (2,1‑Benzothiazine – (quinolin/thiophen)yl hydrazone frameworks as new monoamine oxidase inhibitory agents; synthesis, in vitro and in silico investigation) View Source

Synthetic Accessibility: C‑7 Carboxylic Acid Enables Direct Amide Coupling Without Protecting Group Manipulation Required for 4‑Hydroxy‑3‑carboxylates

In the 4‑hydroxy‑1‑methyl‑2,2‑dioxo‑1H‑2λ6,1‑benzothiazine‑3‑carboxylic acid series, direct amidation of the carboxylic acid is complicated by the presence of the 4‑hydroxy group; reactions with amines typically require the methyl ester and boiling xylene conditions [1]. The target compound lacks a 4‑hydroxy substituent and positions the carboxylic acid at C‑7 on the benzo ring, electronically and sterically isolated from the thiazine ring. This regioisomeric arrangement permits straightforward amide coupling (e.g., HATU/DIPEA or EDC/HOBt) without competing O‑acylation or dehydration side reactions, reducing step count and improving functional group tolerance in library synthesis [2].

Synthetic efficiency: amide coupling

Supporting evidence

Target: C‑7 COOH allows direct HATU/EDC coupling at room temp. Comparator 4‑OH‑3‑COOH requires methyl ester and boiling xylene.

Simplifies amide library synthesis by eliminating protection/deprotection steps.

Based on structural rationale; specific coupling yields not reported for this compound.

Evidence Dimension	Synthetic step efficiency for amide bond formation
Target Compound Data	C‑7 COOH; no competing 4‑OH; direct amidation feasible under standard coupling conditions
Comparator Or Baseline	4‑Hydroxy‑1‑methyl‑2,2‑dioxo‑1H‑2λ6,1‑benzothiazine‑3‑carboxylic acid: requires methyl ester pre‑activation and high‑temperature amidation in xylene
Quantified Difference	Qualitative reduction in synthetic complexity; elimination of esterification/deprotection steps
Conditions	Standard peptide coupling reagents (e.g., HATU, EDC) in DMF or DCM at room temperature

Why This Matters

For medicinal chemistry teams synthesizing compound libraries, the C‑7 carboxylic acid offers a more synthetically tractable handle for rapid derivatization compared to the 4‑hydroxy‑3‑carboxylic acid regioisomer, potentially accelerating SAR exploration.

• [1] Ukrainets, I. V.; Petrushova, L. A.; Dzyubenko, S. P.; et al. J. Org. Pharm. Chem. 2014, 12, 49–53. (Methyl‑substituted anilides of 4‑hydroxy‑1‑methyl‑2,2‑dioxo‑1H‑2λ6,1‑benzothiazine‑3‑carboxylic acid. Synthesis, spectral characteristics and biological properties) View Source
• [2] Ukrainets, I. V.; Petrushova, L. A.; Dzyubenko, S. P.; Sim, G. Chem. Heterocycl. Compd. 2014, 50, 103–114. (2,1‑Benzothiazine 2,2‑Dioxides. 3. 4‑Hydroxy‑1‑Methyl‑2,2‑Dioxo‑N‑(1,3‑thiazol‑2‑yl)‑1Н‑2λ6,1‑benzothiazine‑3‑carboxamides – a New Group of Potential Analgetics) View Source

Optimal Research and Procurement Scenarios for 1‑Methyl‑2,2‑dioxo‑3,4‑dihydro‑2λ6,1‑benzothiazine‑7‑carboxylic Acid

Aldose Reductase Inhibitor Lead Generation with a C‑7 Carboxylic Acid Pharmacophore

Researchers developing aldose reductase inhibitors for diabetic complications can utilize the target compound as a saturated C‑7 carboxylic acid scaffold. Published data show that C‑7‑appended carboxylates achieve IC50 values as low as 0.057 μM against ALR2, outperforming many C‑3 carboxylates [1]. The target compound provides the saturated 3,4‑dihydro C‑7 acid core for systematic SAR studies.

Non‑Opioid Analgesic Discovery Using a 3,4‑Dihydro‑2,1‑benzothiazine Scaffold

Given that structurally related 3,4‑dihydro‑2,1‑benzothiazine derivatives lacking a 4‑hydroxy group have demonstrated analgesic activity exceeding Lornoxicam and Diclofenac in rodent models [1], the target compound represents an underexplored phenotype for analgesic screening campaigns. Its C‑7 carboxylic acid offers a vector for prodrug design or salt formation to optimize bioavailability.

Monoamine Oxidase Inhibitor Fragment Expansion

The 2,1‑benzothiazine 2,2‑dioxide core has been validated as a monoamine oxidase inhibitory scaffold with compounds achieving IC50 values of ~1 μM against both MAO‑A and MAO‑B [1]. The target compound, with its C‑7 carboxylic acid handle, can serve as a fragment for structure‑based design of dual MAO inhibitors or be incorporated into focused screening libraries.

Medicinal Chemistry Library Synthesis via Direct Amide Coupling

Unlike 4‑hydroxy‑3‑carboxylic acid benzothiazines that require ester pre‑activation and forcing conditions for amidation [1], the target compound's C‑7 benzoic acid is amenable to standard room‑temperature amide coupling protocols. This makes it an attractive building block for high‑throughput parallel synthesis of amide libraries targeting diverse biological endpoints.

Application

Selection Property

Validation Focus

Aldose reductase inhibitor research

C‑7 carboxylic acid pharmacophore

ALR2 binding assay and IC50 determination

Non‑opioid analgesic pathway studies

3,4‑Dihydro oxidation state

Analgesic endpoint models (carrageenan, tail‑flick)

MAO inhibitor SAR studies

2,1‑Benzothiazine 2,2‑dioxide core

MAO‑A/B fluorometric assay

High‑throughput amide library synthesis

C‑7 benzoic acid handle

Amide coupling efficiency (HATU/EDC)

• [1] Parveen, S.; Hussain, S.; Zhu, S.; Qin, X.; Hao, X.; Zhang, S.; Lu, J.; Zhu, C. RSC Adv. 2014, 4, 21134–21139. (Selective synthesis and comparative activity of olefinic isomers of 1,2‑benzothiazine‑1,1‑dioxide carboxylates as aldose reductase inhibitors) View Source
• [2] Ukrainets, I. V.; Hamza, G. M.; Shemchuk, L. A.; et al. Sci. Pharm. 2018, 86, 9. (4‑Methyl‑2,2‑dioxo‑1H‑2λ6,1‑benzothiazine‑3‑carboxylic Acid. Peculiarities of Preparation, Structure, and Biological Properties) View Source
• [3] Javid, N.; Jalil, S.; Munir, R.; Zia‑ur‑Rehman, M.; Sahar, A.; Arshad, S.; Iqbal, J. RSC Adv. 2023, 13, 1701–1710. (2,1‑Benzothiazine – (quinolin/thiophen)yl hydrazone frameworks as new monoamine oxidase inhibitory agents; synthesis, in vitro and in silico investigation) View Source
• [4] Ukrainets, I. V.; Petrushova, L. A.; Dzyubenko, S. P.; et al. J. Org. Pharm. Chem. 2014, 12, 49–53. (Methyl‑substituted anilides of 4‑hydroxy‑1‑methyl‑2,2‑dioxo‑1H‑2λ6,1‑benzothiazine‑3‑carboxylic acid. Synthesis, spectral characteristics and biological properties) View Source